![molecular formula C17H20N4O2S B5426130 N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide](/img/structure/B5426130.png)
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a heterocyclic compound that contains a thiadiazole ring and a pyrrolidine ring, which are known to exhibit various biological activities.
Mechanism of Action
The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to inhibit the replication of various viruses, including HIV and HCV. Additionally, it has been shown to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
The advantages of using N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide in lab experiments include its potential as a therapeutic agent and its ability to inhibit various biological activities. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide. These include:
1. Further studies to elucidate its mechanism of action and identify its molecular targets.
2. Development of new analogs with improved therapeutic properties.
3. Studies to evaluate its potential as a treatment for various diseases, including cancer, viral infections, and inflammatory diseases.
4. Studies to evaluate its potential toxicity and safety in vivo.
5. Studies to evaluate its pharmacokinetic properties and optimize its dosing regimen.
Conclusion
In conclusion, this compound is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Its potential as a therapeutic agent has been explored in various disease models, including cancer, viral infections, and inflammatory diseases. However, further studies are needed to fully understand its mechanism of action and evaluate its potential as a treatment for various diseases.
Synthesis Methods
The synthesis of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide involves the reaction of 5-benzyl-1,3,4-thiadiazol-2-amine with 1-isopropyl-5-oxopyrrolidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain a pure compound.
Scientific Research Applications
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit various biological activities such as anti-inflammatory, antitumor, and antiviral activities. Its potential as a therapeutic agent has been explored in various disease models, including cancer, viral infections, and inflammatory diseases.
properties
IUPAC Name |
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-5-oxo-1-propan-2-ylpyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2S/c1-11(2)21-10-13(9-15(21)22)16(23)18-17-20-19-14(24-17)8-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBYKRQQVWMSOLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CC(CC1=O)C(=O)NC2=NN=C(S2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.